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Introduction

Furathiocarb is a broad-spectrum carbamate insecticide known for its systemic, contact, and

stomach action.[1] It is effective against a variety of insect pests in crops such as maize,

oilseed rape, sorghum, and sugar beets.[2] As with other carbamate insecticides, its mode of

action is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous

system of insects.[3][4] This inhibition leads to the accumulation of the neurotransmitter

acetylcholine, resulting in paralysis and eventual death of the pest.[3] This technical guide

provides an in-depth analysis of the chemical structure and physicochemical properties of

Furathiocarb, intended for researchers, scientists, and professionals in drug and pesticide

development.

Chemical Structure and Identifiers
Furathiocarb is chemically classified as a carbamate ester and a member of the 1-

benzofurans.[4][5] Its chemical identity is defined by the following identifiers:

IUPAC Name: (2,2-dimethyl-3H-1-benzofuran-7-yl) N-[butoxycarbonyl(methyl)amino]sulfanyl-

N-methylcarbamate[3][5]

CAS Number: 65907-30-4[5][6]

Molecular Formula: C₁₈H₂₆N₂O₅S[5][6]
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Molecular Weight: 382.5 g/mol [3][5]

Canonical SMILES: CCCCOC(=O)N(C)SN(C)C(=O)OC1=CC=CC2=C1OC(C2)(C)C[3][5]

InChI Key: HAWJXYBZNNRMNO-UHFFFAOYSA-N[3][5]

Synonyms: Deltanit, Deltanet, Promet, CGA 73102[5][7]

Physicochemical Properties
The physicochemical properties of Furathiocarb are crucial for understanding its

environmental fate, bioavailability, and interaction with biological systems. A summary of these

properties is presented in the table below.

Property Value Source(s)

Physical State Yellow, viscous liquid [4][5]

Melting Point <25 °C [4][7]

Boiling Point 160 °C at 0.01 mm Hg [3][5]

Water Solubility 11 mg/L at 25 °C [5][8]

Vapor Pressure 2.9 x 10⁻⁸ mm Hg at 25 °C [5]

Octanol-Water Partition

Coefficient (log P)
4.7 [3][5]

Density 1.148 g/cm³ at 20 °C [3][5]

Stability Stable up to 400 °C [3][5]

Furathiocarb is readily miscible with common organic solvents such as acetone, methanol,

isopropanol, hexane, and toluene.[5]

Metabolic Pathways
In mammals, Furathiocarb undergoes extensive metabolism.[5] The metabolic transformation

primarily occurs in the liver and involves two main pathways: the carbofuran metabolic pathway

and the Furathiocarb oxidation pathway.[9][10] The carbofuran pathway is the predominant
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route, initiated by the cleavage of the N-S bond, leading to the formation of carbofuran and its

subsequent metabolites.[11] The oxidation pathway results in hydroxylated and sulfoxidated

derivatives of the parent Furathiocarb molecule.[9][12]

Studies using human liver microsomes have identified that the carbofuran pathway is mainly

catalyzed by the cytochrome P450 enzyme CYP3A4.[9][10] The minor oxidation pathway is

catalyzed by several other CYP enzymes, including CYP2C19, CYP2D6, CYP3A5, and

CYP2A6.[9][10] The primary metabolites detected in vivo in rats are carbofuran and 3-

hydroxycarbofuran.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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